2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[(2-methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H11N3O4S/c1-19-11-7(3-2-4-13-11)10(16)14-5-9-15-8(6-20-9)12(17)18/h2-4,6H,5H2,1H3,(H,14,16)(H,17,18)
• InChI Key: POWPTGYBPKHHHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)NCC2=NC(=CS2)C(=O)O
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid, also known as MTCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTCA is a thiazole derivative and belongs to the class of heterocyclic compounds.

Mechanism of Action

2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid exerts its therapeutic effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has also been shown to inhibit the activity of key enzymes involved in cancer cell growth and glucose metabolism, such as hexokinase and pyruvate kinase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body, including reducing inflammation, regulating glucose metabolism, and reducing oxidative stress. This compound has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has several advantages for lab experiments, including its high purity and stability, which allow for accurate and reproducible results. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid, including further optimization of its synthesis method, exploration of its potential therapeutic applications in other diseases, and investigation of its pharmacokinetics and toxicity. Additionally, the development of novel formulations and delivery methods for this compound could improve its solubility and bioavailability, making it a more effective therapeutic agent.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied for its ability to inhibit cancer cell growth, regulate glucose metabolism, and reduce oxidative stress. Although there are some limitations to its use in lab experiments, the future directions for the study of this compound are promising, and further research could lead to the development of novel therapeutic agents for various diseases.

Synthesis Methods

2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid can be synthesized using a multi-step process that involves the reaction of 2-methoxypyridine-3-carboxylic acid with thionyl chloride to form 2-methoxypyridine-3-carbonyl chloride. The resulting product is then reacted with aminomethylthiophene to produce the final product, this compound. The synthesis method of this compound has been extensively studied and optimized to improve its yield and purity.

Scientific Research Applications

2-[[(2-Methoxypyridine-3-carbonyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In diabetes research, this compound has been studied for its ability to regulate glucose metabolism and improve insulin sensitivity. In Alzheimer's disease research, this compound has been shown to reduce oxidative stress and improve cognitive function.